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Compound of Interest

Compound Name: Tert-butyl 6-bromopicolinate

Cat. No.: B1343331 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents are paramount to ensuring a secure laboratory environment and regulatory

compliance. Tert-butyl 6-bromopicolinate, a halogenated pyridine derivative, requires careful

management as a hazardous waste. This guide provides a comprehensive, step-by-step plan

for its proper disposal.

Immediate Safety and Handling
Before beginning any disposal procedure, it is crucial to handle tert-butyl 6-bromopicolinate
with appropriate personal protective equipment (PPE). Based on the safety data for closely

related brominated pyridine compounds, this substance should be treated as hazardous.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side shields or chemical safety goggles.[1][2]

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: All handling and preparation for disposal should occur in a well-

ventilated area, preferably within a chemical fume hood to minimize inhalation of dust or

vapors.[2]
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Spill Management
In the event of a spill, isolate the area and prevent the substance from entering drains or

waterways.

Small Spills (Solid): Carefully sweep up the solid material, avoiding dust generation. Place

into a designated, labeled, sealed container for hazardous waste.

Small Spills (Liquid solution): Absorb the spill with an inert material (e.g., vermiculite, dry

sand). Collect the contaminated absorbent material into a designated, labeled, sealed

container for hazardous waste.

Large Spills: Evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department immediately.

Quantitative Data Summary
While a specific Safety Data Sheet (SDS) for tert-butyl 6-bromopicolinate is not readily

available, the following table summarizes the hazards of closely related compounds, such as

methyl 6-bromopyridine-2-carboxylate and 6-bromopyridine-2-carboxylic acid, to inform safe

handling and disposal procedures.[1][2]

Hazard
Classification

Description
Precautionary
Codes

GHS Pictogram

Skin Irritation

(Category 2)

Causes skin irritation.

[1][2]

P264, P280,

P302+P352,

P332+P317,

P362+P364

GHS07

Serious Eye

Damage/Irritation

Causes serious eye

damage/irritation.[1][2]

P280,

P305+P354+P338,

P317

GHS07

STOT SE (Category

3)

May cause respiratory

irritation.[1][2]

P261, P271,

P304+P340, P319
GHS07

Experimental Protocol: Step-by-Step Disposal
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The disposal of tert-butyl 6-bromopicolinate must be managed as hazardous waste. Under

no circumstances should this chemical be disposed of down the drain or in regular trash. As a

halogenated organic compound, it requires specific waste stream management.

Waste Segregation:

Do not mix tert-butyl 6-bromopicolinate waste with non-halogenated organic waste

streams. This prevents the entire container from being classified as more expensive and

difficult-to-dispose-of halogenated waste.

Collect solid waste (e.g., contaminated weighing paper, gloves) separately from liquid

waste (e.g., solutions containing the compound).

Waste Collection and Containment:

Solid Waste: Place all solid waste contaminated with the compound into a clearly labeled,

sealable hazardous waste container.

Liquid Waste: Collect any solutions containing tert-butyl 6-bromopicolinate in a

dedicated, leak-proof, and chemically compatible hazardous waste container (e.g., glass

or polyethylene).

Ensure containers are in good condition and are kept tightly closed except when adding

waste.

Labeling:

All waste containers must be clearly and accurately labeled with the words "Hazardous

Waste."

Include the full chemical name: "tert-butyl 6-bromopicolinate" and its CAS number

"910044-07-4". Do not use abbreviations.

List all constituents and their approximate percentages if it is a mixed waste stream.

Indicate the accumulation start date on the label.

Storage:
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Store the sealed and labeled hazardous waste containers in a designated satellite

accumulation area.

This area should be secure, well-ventilated, and away from drains and sources of ignition.

Final Disposal:

Arrange for the collection of the hazardous waste by a certified environmental

management company or your institution's EHS department.[2]

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Disposal Workflow
Caption: Disposal workflow for tert-butyl 6-bromopicolinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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